Cas no 31683-78-0 (Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- structure
31683-78-0 structure
Product Name:Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
CAS No:31683-78-0
MF:C10H16N4O3
MW:240.259041786194
CID:317611
PubChem ID:208130
Update Time:2025-04-19

Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(1-methylethyl)-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-propan-2-ylurea
    • 31683-78-0
    • 1,3-DIMETHYL-5-(ISOPROPYLUREA)URACIL
    • Urea, 1-isopropyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
    • 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-isopropylurea
    • 1-Isopropyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
    • Uracil, 1,3-dimethyl-5-(isopropylurea)-
    • DTXSID90185572
    • Inchi: 1S/C10H16N4O3/c1-6(2)11-9(16)12-7-5-8(15)14(4)10(17)13(7)3/h5-6H,1-4H3,(H2,11,12,16)
    • InChI Key: MNLLMEYVSNDMCA-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C=C(NC(NC(C)C)=O)N1C)=O

Computed Properties

  • Exact Mass: 240.12238
  • Monoisotopic Mass: 240.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.75
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